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Compound of Interest

Compound Name: Bas-118

Cat. No.: B1242175

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bas-118 is a benzamide derivative demonstrating potent and selective antibacterial activity,
particularly against Helicobacter pylori.[1][2][3][4] Proper preparation of a stock solution is
critical for accurate and reproducible experimental results. These application notes provide a
detailed protocol for the preparation, storage, and application of a Bas-118 stock solution for in
vitro studies.

Quantitative Data Summary

For ease of reference, the key quantitative data for Bas-118 are summarized in the table
below.
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Property Value Reference
Molecular Formula C20H18N202 [5]
Molecular Weight 318.4 g/mol

CAS Number 218936-13-1

Typically a solid crystalline
Appearance
substance

Poorly soluble in water; likely
B soluble in organic solvents
Solubility _ _ [5]
such as dimethyl sulfoxide

(DMSO) and ethanol.

MICo0 against H. pylori 0.013 mg/L [11[3114]

Experimental Protocols
Preparation of Bas-118 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Bas-118 in Dimethyl
Sulfoxide (DMSO).

Materials:

o Bas-118 powder

o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade
 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

e \ortex mixer

» Pipettes and sterile filter tips

Procedure:
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e Calculate the required mass of Bas-118:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 318.4 g/mol = 3.184 mg
» Weighing Bas-118:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 3.184 mg of Bas-118 powder into the tared tube.
e Dissolving Bas-118:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Bas-118 powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particles.

 Sterilization (Optional but Recommended):

o If required for your specific application (e.g., cell culture experiments), filter-sterilize the
stock solution using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week),
4°C may be acceptable, but stability should be verified for your specific experimental
conditions. Always refer to the Certificate of Analysis provided by the supplier for specific
storage recommendations.[3]

Visualizations
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Experimental Workflow: Bas-118 Stock Solution
Preparation

Workflow for Bas-118 Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a Bas-118 stock solution.

Postulated Signaling Pathway of Bas-118 Action in H.
pylori

While the exact mechanism of action for Bas-118 is still under investigation and considered
novel, a plausible pathway based on related benzamide compounds involves the inhibition of
urease, an enzyme critical for H. pylori survival in the acidic gastric environment.

Postulated Mechanism of Bas-118 in H. pylori
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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